Cas no 1070-70-8 (1,4-Bis(acryloyloxy)butane)

• Product Name: 1,4-Bis(acryloyloxy)butane
• CAS No: 1070-70-8
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• MDL: MFCD00014940
• CID: 83347
• PubChem ID: 87559228
• Update Time: 2025-05-20

1,4-Bis(acryloyloxy)butane Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol diacrylate
• BDDA
• 1,4-Butyleneglycol diacrylate
• 2-Propenoic acid, 1,4-butanediyl ester
• 1,4-Bis(acryloyloxy)butane
• 1,4-Bis(acryloyloxy)butane (stabilized with MEHQ)
• 1,4-Butandiyldiacrylat
• 1,4-butanediol acrylate
• 1,4-butanediyl diacrylate
• 1,4-butylenediacrylate
• 4-acryloyloxybutyl acrylate
• butanedioldiacrylate
• Butylene diacrylate
• diacrylate du 1,4-butanediol
• sr213
• Tetramethylene acrylate
• tetramethylene glycol diacrylate
• 1,4-Butanediol Diacrylate (stabilized with MEHQ)
• 1,4-Butylene Glycol Diacrylate (stabilized with MEHQ)
• Tetramethylene Glycol Diacrylate (stabilized with MEHQ)
• butylenediacrylate
• tetramethyleneacrylate
• 1,4-Butylene diacrylate
• 1,4-Butylene glycol diacrylate
• Butanediol diacrylate
• 1,4-butanediyl bisacrylate
• Tetramethylene diacrylate
• butane-1,4-diyl diacrylate
• Acrylic acid, tetramethylene ester
• SR 213
• 4-prop-2-enoyloxybutyl prop-2-enoate
• 2-Propenoic acid, diester with

• MDL： MFCD00014940
• Inchi： 1S/C10H14O4/c1-3-9(11)13-7-5-6-8-14-10(12)4-2/h3-4H,1-2,5-8H2
• InChI Key： JHWGFJBTMHEZME-UHFFFAOYSA-N
• SMILES： C=CC(OCCCCOC(C=C)=O)=O
• BRN： 1777487

Computed Properties

• Exact Mass: 198.08900
• Monoisotopic Mass: 198.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.051 g/mL at 25 °C(lit.)
• Melting Point: -7°C
• Boiling Point: 138°C/13mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.456(lit.)
• Solubility: 16.3g/l
• Water Partition Coefficient: Immiscible with water.
• PSA: 52.60000
• LogP: 1.22500
• Solubility: Soluble in general organic solvents, almost insoluble in water.

1,4-Bis(acryloyloxy)butane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302+H312-H314-H317
• Warning Statement： P260-P264-P270-P272-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 1760 8/PG 2
• WGK Germany：1
• Hazard Category Code： 21-34-43
• Safety Instruction： S26-S36/37/39-S45
• RTECS：UD3130000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R21; R34; R43
• Explosive Limit：1.3-7%(V)
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Material Chemicals High Polymer Materials

Additional information on 1,4-Bis(acryloyloxy)butane

1,4-Bis(acryloyloxy)butane (CAS No. 1070-70-8): A Comprehensive Overview

1,4-Bis(acryloyloxy)butane, also known as Bis(acryloyloxy)butane, is a versatile compound with the CAS registry number 1070-70-8. This compound is widely recognized in the field of polymer chemistry and materials science due to its unique properties and applications. The molecule consists of an acrylate group attached to a butane backbone, making it a bifunctional monomer that can undergo polymerization reactions to form cross-linked networks. Its structure allows for a wide range of applications in industries such as coatings, adhesives, and composites.

The synthesis of 1,4-Bis(acryloyloxy)butane typically involves the reaction of butanediol with acrylic acid in the presence of a catalyst. This reaction yields a product with two acrylate groups at the ends of the butane chain. The compound is characterized by its ability to form strong bonds through polymerization, which makes it highly valuable in applications requiring high mechanical strength and durability.

Recent studies have highlighted the potential of 1,4-Bis(acryloyloxy)butane in advanced materials such as shape-memory polymers and self-healing materials. For instance, researchers have demonstrated that incorporating this compound into polymer networks can enhance their ability to recover from mechanical damage when exposed to heat or light. This property has significant implications for industries such as aerospace and automotive manufacturing, where materials with self-repair capabilities are highly sought after.

In addition to its role in polymer chemistry, 1,4-Bis(acryloyloxy)butane has been explored for its potential in 3D printing technologies. The compound's ability to rapidly polymerize under UV light makes it an ideal candidate for use in photopolymer resins. Recent advancements in additive manufacturing have leveraged this property to create high-resolution printed parts with improved mechanical properties.

The chemical structure of 1,4-Bis(acryloyloxy)butane also lends itself to applications in adhesives and sealants. Its ability to form strong cross-linked networks upon curing makes it suitable for bonding various substrates, including metals, plastics, and composites. Studies have shown that formulations incorporating this compound exhibit excellent adhesion strength and resistance to environmental factors such as moisture and temperature fluctuations.

From an environmental perspective, researchers are investigating the biodegradability of polymers derived from 1,4-Bis(acryloyloxy)butane. Preliminary findings suggest that under certain conditions, these polymers can undergo controlled degradation, reducing their environmental impact compared to traditional petroleum-based polymers. This aspect is particularly relevant as industries increasingly prioritize sustainable materials.

In conclusion, 1,4-Bis(acryloyloxy)butane (CAS No. 1070-70-8) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure enables it to serve as a key building block for advanced materials with enhanced mechanical properties and functional capabilities. As research continues to uncover new applications and improve its sustainability profile, this compound is poised to play an even more significant role in the development of cutting-edge technologies.